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Compound of Interest

Compound Name:
3-(4-Chlorophenyl)-5-(3-

methoxyphenyl)-1H-pyrazole

Cat. No.: B11808252

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9]
This compound belongs to the 1,3,5-trisubstituted pyrazole family (where N1 is unsubstituted

hydrogen), a scaffold renowned for its pharmacological versatility.
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Property Specification

Systematic Name
3-(4-Chlorophenyl)-5-(3-methoxyphenyl)-1H-

pyrazole

CAS Number
Not Widely Indexed (Research Grade / Make-

on-Demand)

Molecular Formula C₁₆H₁₃ClN₂O

Molecular Weight 284.74 g/mol

SMILES COc1cccc(c1)c2cc([nH]n2)c3ccc(Cl)cc3

Appearance Off-white to pale yellow solid (Crystalline)

Predicted LogP ~4.2 ± 0.4 (Lipophilic)

H-Bond Donors 1 (NH)

H-Bond Acceptors 2 (N, O)

Tautomerism
Exists in equilibrium as 3-(4-Cl)-5-(3-OMe) and

5-(4-Cl)-3-(3-OMe) forms in solution.[1]

Structural Significance
The 3,5-diarylpyrazole core mimics the cis-stilbene geometry but is locked in a rigid

heterocyclic ring. The para-chloro substituent provides metabolic stability and lipophilicity, while

the meta-methoxy group serves as a hydrogen bond acceptor and a handle for further

derivatization (e.g., demethylation to a phenol).

Synthesis Protocol: The Claisen-Schmidt /
Hydrazine Route
The most robust synthetic pathway for this scaffold involves a two-step sequence: (1) Claisen-

Schmidt condensation to form a chalcone intermediate, followed by (2) cyclocondensation with

hydrazine hydrate.

Step 1: Chalcone Formation (Aldol Condensation)
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Reaction: 4-Chloroacetophenone + 3-Methoxybenzaldehyde

Chalcone Mechanism: Base-catalyzed aldol condensation followed by dehydration.

Reagents: 4-Chloroacetophenone (1.0 eq), 3-Methoxybenzaldehyde (1.0 eq), NaOH (40%

aq), Ethanol.

Protocol:

Dissolve 4-chloroacetophenone (10 mmol) and 3-methoxybenzaldehyde (10 mmol) in

Ethanol (20 mL).

Add NaOH solution (5 mL) dropwise at 0-5°C with vigorous stirring.

Allow the mixture to warm to room temperature and stir for 4-6 hours. A precipitate (the

chalcone) will form.

Workup: Pour into ice-cold water, filter the solid, wash with cold water/ethanol (9:1), and

recrystallize from ethanol.

Intermediate ID: 1-(4-Chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one.

Step 2: Pyrazole Cyclization
Reaction: Chalcone + Hydrazine Hydrate

Pyrazoline

Pyrazole Mechanism: Michael addition of hydrazine to the enone, followed by cyclization and
oxidation.

Reagents: Chalcone (from Step 1), Hydrazine Hydrate (excess, 3-5 eq), Acetic Acid or

Ethanol/Iodine (for oxidation).

Protocol:

Dissolve the chalcone (5 mmol) in Ethanol (15 mL).

Add Hydrazine Hydrate (15 mmol).
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Reflux for 6-8 hours. (Note: This typically yields the pyrazoline intermediate).

Oxidation (Crucial Step): To ensure full aromatization to the pyrazole, add a catalytic

amount of Iodine (I₂) or use DMSO/I₂ system and reflux for an additional 2 hours.

Workup: Cool, pour into sodium thiosulfate solution (to quench iodine), extract with Ethyl

Acetate, dry over Na₂SO₄, and concentrate.

Purification: Column chromatography (Hexane:EtOAc gradient).

Synthesis Pathway Diagram[5][10]
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Figure 1: Step-wise synthesis pathway from commercially available precursors to the target

pyrazole.

Characterization & Validation
To validate the synthesis, the following spectroscopic signatures must be confirmed.

Nuclear Magnetic Resonance (¹H NMR)
Solvent: DMSO-d₆ or CDCl₃[2]
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Chemical Shift (δ) Multiplicity Integration Assignment

13.0 - 13.5 Broad Singlet 1H
NH (Pyrazole N1) -

Exchangeable

7.8 - 7.9 Doublet 2H
Ar-H (4-Chlorophenyl,

ortho)

7.4 - 7.5 Doublet 2H
Ar-H (4-Chlorophenyl,

meta)

7.3 - 7.4 Multiplet 1H
Ar-H (3-

Methoxyphenyl, C5)

7.2 - 7.3 Multiplet 2H

Ar-H (3-

Methoxyphenyl, C2,

C6)

6.9 - 7.0 Singlet 1H
Pyrazole C4-H

(Characteristic Signal)

6.8 - 6.9 Multiplet 1H
Ar-H (3-

Methoxyphenyl, C4)

3.80 - 3.85 Singlet 3H
-OCH₃ (Methoxy

Group)

Mass Spectrometry (LC-MS)
Ionization: ESI+

Expected Mass:

[M+H]⁺: 285.08 (³⁵Cl isotope)

[M+H+2]⁺: 287.08 (³⁷Cl isotope)

Isotope Pattern: Distinctive 3:1 ratio for the Chlorine atom confirms the presence of the

halogen.
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Biological Potential & Applications[2][5][7][10]
The 3,5-diarylpyrazole scaffold is a privileged structure in medicinal chemistry. This specific

analog (4-Cl / 3-OMe) is relevant for:

COX-2 Inhibition:

The 1,5-diarylpyrazole motif is the core of Celecoxib. While Celecoxib has a sulfonamide

group, the 3-(4-chlorophenyl)-5-aryl pattern retains significant COX-2 selectivity by fitting

into the hydrophobic pocket of the enzyme.

Mechanism: The bulky 3,5-substitution prevents entry into the narrower COX-1 channel.

Anticancer Activity (EGFR/VEGFR):

Pyrazoles act as ATP-competitive inhibitors. The 3-methoxy group can mimic the

interaction of the quinazoline ring ether oxygen seen in drugs like Gefitinib.

Antimicrobial Agents:

Electron-withdrawing groups (like 4-Cl) on the phenyl ring typically enhance antibacterial

potency against Gram-positive strains (S. aureus).

Safety & Handling (MSDS Highlights)
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H411: Toxic to aquatic life with long-lasting effects (due to the chlorophenyl moiety).
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PPE: Nitrile gloves, safety goggles, and lab coat. Handle in a fume hood to avoid inhalation

of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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